Cas no 1005293-36-6 (1-(4-methylphenyl)-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]urea)

• Product Name: 1-(4-methylphenyl)-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]urea
• CAS No: 1005293-36-6
• MF: C₁₆H₁₆N₆O
• MW: 308.33784198761
• CID: 5911978
• PubChem ID: 18565979
• Update Time: 2025-06-25

1-(4-methylphenyl)-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]urea Chemical and Physical Properties

Names and Identifiers

• 1-(4-methylphenyl)-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]urea
• AKOS002059081
• 1005293-36-6
• F2072-0147
• 1-(4-methylphenyl)-3-[(1-phenyltetrazol-5-yl)methyl]urea
• 1-((1-phenyl-1H-tetrazol-5-yl)methyl)-3-(p-tolyl)urea
• HMS3517P16

• Inchi： 1S/C16H16N6O/c1-12-7-9-13(10-8-12)18-16(23)17-11-15-19-20-21-22(15)14-5-3-2-4-6-14/h2-10H,11H2,1H3,(H2,17,18,23)
• InChI Key： DOFVYCZDDDKYRV-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(C)C=C1)C(NCC1N(C2=CC=CC=C2)N=NN=1)=O

Computed Properties

• Exact Mass: 308.13855916g/mol
• Monoisotopic Mass: 308.13855916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.7Ų

Additional information on 1-(4-methylphenyl)-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]urea

Professional Introduction to 1-(4-methylphenyl)-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]urea (CAS No. 1005293-36-6)

1-(4-methylphenyl)-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]urea is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1005293-36-6, belongs to a class of molecules that exhibit promising biological activities. The structural composition of this compound, featuring a combination of aromatic rings and heterocyclic moieties, makes it a candidate for further exploration in medicinal chemistry.

The molecular structure of 1-(4-methylphenyl)-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]urea consists of a benzene ring substituted with a methyl group at the para position and a urea moiety linked to a tetrazole ring. The presence of the tetrazole group is particularly noteworthy, as tetrazoles are known for their diverse pharmacological properties. Specifically, the 5-substituted tetrazole moiety in this compound contributes to its potential therapeutic applications.

Recent advancements in the field of drug discovery have highlighted the importance of multifunctional compounds that can interact with multiple biological targets. The structural features of 1-(4-methylphenyl)-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]urea make it an attractive scaffold for designing such compounds. The combination of the aromatic ring system and the tetrazole group provides multiple sites for chemical modification, allowing researchers to fine-tune its biological activity.

In vitro studies have demonstrated that derivatives of this compound exhibit inhibitory effects on various enzymes and receptors relevant to human diseases. For instance, modifications to the urea moiety have shown potential in reducing inflammation and pain by targeting cyclooxygenase (COX) enzymes. Additionally, the tetrazole group has been implicated in activities related to antimicrobial and antiviral properties.

The pharmacokinetic profile of 1-(4-methylphenyl)-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]urea is another critical aspect that has been investigated. Preliminary studies suggest that this compound exhibits moderate solubility in water and oil-based media, which is favorable for formulation development. Furthermore, its metabolic stability appears to be suitable for oral administration, making it a viable candidate for further clinical development.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures the purity and structural integrity of the final product.

The role of computational chemistry in optimizing the structure and properties of 1-(4-methylphenyl)-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]urea cannot be overstated. Molecular modeling techniques have been utilized to predict binding interactions with biological targets and to guide the design of analogs with enhanced activity. These computational approaches complement experimental efforts by providing insights into the molecular mechanics underlying biological activity.

In conclusion, 1-(4-methylphenyl)-3-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yli)methyl]urea represents a promising lead compound in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable asset in the quest for novel therapeutic agents. Continued investigation into its pharmacological properties and synthetic derivatives will likely yield significant advancements in drug development.